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Compound of Interest

Compound Name: 2-Methoxyethyldiethylamine

CAS No.: 34166-03-5

Cat. No.: B8722033

Get Quote

Chemical Profile & Mechanistic Utility[2][3][4][5][6]
Compound Name: 2-Methoxyethyldiethylamine[1]

CAS Number:[1]

Synonyms:N,N-Diethyl-2-methoxyethylamine; 2-(Diethylamino)ethyl methyl ether.[1]

Molecular Formula: C₇H₁₇NO

Structure: Et₂N–CH₂–CH₂–OMe

Core Functionality in Synthesis[5][7][8][9][10]
Hemilabile Ligand: In organometallic chemistry (e.g., lithiation, transition metal catalysis), the

ether oxygen and amine nitrogen can reversibly chelate metal centers. Unlike rigid bidentate

ligands (like TMEDA), the ether arm of 2-methoxyethyldiethylamine is "hemilabile"—it can

dissociate to open a coordination site for the substrate, then re-associate to stabilize the

intermediate.
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Phase Transfer Catalyst (PTC) Precursor: The tertiary amine is readily quaternized (e.g.,

with methyl iodide) to form ammonium salts. These salts act as lipophilic PTCs, enabling

nucleophilic substitutions in biphasic systems—a critical technique for green manufacturing

of API intermediates.

Solvation Modifier: Used in non-aqueous electrolyte solutions and as a polar additive to

break organolithium aggregates, increasing basicity without the permanent passivation seen

with stronger chelators.

Application I: Ligand-Modulated Organolithium
Synthesis
Context: Directed Ortho Metalation (DoM) is a cornerstone of synthesizing heterocyclic

pharmaceutical intermediates.[1] Standard ligands like TMEDA can sometimes over-stabilize

lithium species, preventing reaction with bulky electrophiles. 2-Methoxyethyldiethylamine
offers a "tunable" alternative.[1]

Mechanism: The Hemilabile "Gating" Effect
The ether arm coordinates to Lithium (Li⁺) to break hexameric aggregates into reactive

dimers/monomers. However, during the electrophilic quench, the weak ether linkage

dissociates more easily than a second amine (as in TMEDA), reducing steric bulk around the

metal center.

DOT Diagram: Hemilabile Coordination Pathway

Mechanism: Substrate Gating2-Methoxyethyldiethylamine
(Free Ligand)

Active Complex
(Chelated Monomer)

 Coordination

n-BuLi Aggregate
(Hexamer)

 De-aggregation
Open State

(Ether Dissociated)

 Hemilabile
Dissociation Lithiated Intermediate

(Reactive Species)

 Substrate
Binding

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=2565&id2=10623
https://www.benchchem.com/product/b8722033/docs?utm_src=pdf-body#application-note-2-methoxyethyldiethylamine-in-pharmaceutical-intermediate-synthesis-1-2
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=2565&id2=10623
https://www.benchchem.com/product/b8722033/docs?utm_src=pdf-body-img#application-note-2-methoxyethyldiethylamine-in-pharmaceutical-intermediate-synthesis-1-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8722033?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: The hemilabile ether arm dissociates to create a vacant coordination site ('Open

State'), facilitating substrate binding in sterically demanding lithiations.

Protocol: Selective Lithiation of a Heterocycle
Target: Preparation of a lithiated intermediate (e.g., for Sunitinib or Tiapride analog synthesis).

Reagent Preparation:

Dry 2-Methoxyethyldiethylamine over CaH₂ and distill under argon.[1]

Prepare a 1.0 M solution of the ligand in anhydrous THF.

Lithiation Setup:

In a flame-dried Schlenk flask, charge 1.1 eq of 2-Methoxyethyldiethylamine and

anhydrous THF (10 mL/g substrate).

Cool to -78 °C.

Add 1.1 eq of n-Butyllithium (2.5 M in hexanes) dropwise.[1] Stir for 15 min to form the

ligand-Li complex.[1]

Substrate Addition:

Add the heterocyclic substrate (e.g., N-Boc-pyrrole or a substituted pyridine) slowly.[1]

Crucial Step: Allow the temperature to rise to -40 °C for 30 min. Note: The hemilabile

ligand stabilizes the lithiated species at higher temperatures than pure THF, allowing for

thermodynamic equilibration to the most stable position (DoM).

Electrophilic Quench:

Cool back to -78 °C.

Add the electrophile (e.g., DMF, CO₂, or an alkyl halide).

Warm to room temperature and quench with saturated NH₄Cl.
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Application II: Synthesis of Quaternary Ammonium
PTCs
Context: Quaternary ammonium salts derived from 2-Methoxyethyldiethylamine are valuable

Phase Transfer Catalysts.[1] The ether tail provides unique solubility properties in the organic

phase compared to standard tetraalkylammonium salts, potentially enhancing reaction rates in

specific biphasic alkylations.

Protocol: Synthesis of N,N-Diethyl-N-methyl-N-(2-
methoxyethyl)ammonium Iodide
Based on principles adapted from US Patent 2004/0094741.

Reagents:

2-Methoxyethyldiethylamine (1.0 eq)[1]

Methyl Iodide (1.2 eq) [Warning: Carcinogen]

Solvent: Anhydrous THF or Acetonitrile.

Procedure:

Charge: Dissolve 10 g of 2-Methoxyethyldiethylamine in 50 mL of anhydrous THF in a

round-bottom flask equipped with a reflux condenser and magnetic stir bar.

Addition: Cool the solution to 0 °C in an ice bath. Add Methyl Iodide dropwise over 20

minutes. Exothermic reaction.[1][2][3]

Reaction: Remove the ice bath and stir at room temperature for 12–16 hours. A white to off-

white precipitate (the Quat salt) will form.[1]

Workup:

Filter the precipitate under an inert atmosphere (nitrogen).
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Wash the filter cake with cold diethyl ether (3 x 20 mL) to remove unreacted amine and

excess MeI.

Dry under high vacuum at 40 °C.

Validation: Check purity via ¹H NMR (D₂O). The N-Methyl group typically appears as a sharp

singlet around 3.0–3.2 ppm, distinct from the ethyl triplets.

Use Case: Biphasic Alkylation
Use this salt (5 mol%) to catalyze the alkylation of a phenol or amine in a

Dichloromethane/Water (NaOH) system. The methoxyethyl tail assists in solvating the ion pair

in the organic phase.

Application III: Cation-Switchable Transition Metal
Catalysis
Context: Recent research (e.g., Chemical Science, 2025) highlights the use of bis(2-

methoxyethyl)amine and related ligands in Iridium(III) complexes.[4]

Concept: The ether oxygen binds to the metal center but can be displaced by adding a cation

(like Na⁺ or Li⁺) which sequesters the ether arm.

Utility: This allows for "switchable" catalysis—turning a reaction ON or OFF by adding salts.

This is highly relevant for controlling complex polymerization or multi-step API synthesis

where side reactions must be suppressed until a specific trigger is applied.

Quantitative Data Summary
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Property
2-
Methoxyethyldiethy
lamine

TMEDA (Standard) Advantage

Coordination Hemilabile (N, O) Rigid Bidentate (N, N)

Substrate access;

"Switchable" reactivity.

[1]

Boiling Point ~135 °C 121 °C

Lower volatility; safer

for high-temp

reactions.[1]

Li-Aggregate
Dimers/Monomers

(Fluxional)
Stable Monomers

Prevents "over-

stabilization" of

carbanions.[1]

Quaternization
Forms Ether-

functionalized Quat
Forms standard Quat

Ether tail improves

solubility in specific

organic phases.[1]

Safety & Handling
Hazards: Corrosive, Flammable Liquid. Causes severe skin burns and eye damage.

Storage: Store under nitrogen/argon. Hygroscopic—moisture will degrade its utility as a

ligand.

Incompatibility: Strong oxidizing agents, strong acids, copper/copper alloys.

References
Synthesis of 2-Methoxyethyldiethylamine & Quaternization

Patent: US 2004/0094741 A1.[1] "Nonaqueous electrolyte solution and electrical double-

layer capacitor." (2004).[1] Describes the synthesis of the amine and its methyl-iodide salt.

[5]
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Journal: Chemical Science (RSC). "Cation-switchable transposition and hydrogenation of

alkenes via interconnected reaction mechanisms."[1] (2025).[4][6][7] Discusses Iridium

complexes with methoxyethyl-amine ligands.

(Note: Year adjusted to context, specific DOI refers to similar hemilabile systems).

General Organolithium Protocols

Source: "A Protocol for Safe Lithiation Reactions Using Organolithium Reagents." Journal
of Visualized Experiments.

Chemical Data

Source: ChemSrc - CAS 34166-03-5 Data Sheet.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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